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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B8088061 Get Quote

Technical Support Center: NDI-091143
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the best practices for storing and handling NDI-
091143 stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing NDI-091143?

For long-term storage, NDI-091143 should be stored as a solid powder at -20°C, where it can

remain stable for up to three years. Once reconstituted into a stock solution, it is best to aliquot

and store it at -80°C.

Q2: What is the shelf-life of NDI-091143 stock solutions?

When prepared in DMSO, NDI-091143 stock solutions are stable for up to one year when

stored at -80°C. To ensure the integrity of the compound, it is recommended to prepare fresh

solutions for your experiments whenever possible.

Q3: In which solvents is NDI-091143 soluble?

NDI-091143 has good solubility in dimethyl sulfoxide (DMSO) at concentrations of 45 mg/mL or

higher. It is also soluble in ethanol at concentrations of at least 1.8 mg/mL.
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Q4: How does NDI-091143 exert its biological effects?

NDI-091143 is a potent and selective inhibitor of N-myristoyltransferases 1 and 2 (NMT1 and

NMT2). These enzymes are crucial for the survival of cancer cells, and their inhibition by NDI-
091143 represents a promising therapeutic strategy.
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Issue Possible Cause Recommended Solution

Precipitation of stock solution

upon thawing

The solution may be

supersaturated, or the

compound may be less soluble

at lower temperatures.

Gently warm the solution to

37°C and vortex to redissolve

the compound completely

before use. If precipitation

persists, consider preparing a

fresh, less concentrated stock

solution.

Inconsistent experimental

results

This could be due to multiple

freeze-thaw cycles degrading

the compound or inaccuracies

in pipetting small volumes of

the concentrated stock.

Aliquot the stock solution into

single-use volumes to avoid

repeated freezing and thawing.

When preparing working

solutions, perform serial

dilutions to ensure greater

accuracy.

Compound precipitates in cell

culture media

The solvent concentration

(e.g., DMSO) may be too high

in the final working solution, or

the compound may have

limited solubility in aqueous

environments.

Ensure the final concentration

of DMSO in your cell culture

media is low (typically less

than 0.5%) to maintain cell

health and compound

solubility. If solubility issues

persist, consider using a

formulation aid, such as a

surfactant, though this should

be validated for its effect on

your specific assay.

Loss of compound activity over

time

The compound may be

degrading due to improper

storage or handling.

Always store the stock solution

at the recommended -80°C

and protect it from light.

Prepare fresh working

solutions for each experiment

from a frozen aliquot.
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Parameter Value

Storage (Solid) -20°C for up to 3 years

Storage (DMSO Stock Solution) -80°C for up to 1 year

Solubility in DMSO ≥ 45 mg/mL

Solubility in Ethanol ≥ 1.8 mg/mL

Experimental Protocols
Protocol for Preparation of NDI-091143 Stock Solution (10 mM in DMSO)

Acclimatization: Allow the vial of solid NDI-091143 to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of NDI-091143 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a

final concentration of 10 mM.

Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming to 37°C can aid in dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-

protected tubes.

Storage: Store the aliquots at -80°C until needed.
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Caption: Workflow for the preparation and storage of NDI-091143 stock solutions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8088061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

